Cas no 477864-63-4 (N~2~-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2,6-pyridinediamine)

• Product Name: N~2~-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2,6-pyridinediamine
• CAS No: 477864-63-4
• CID: 4652711
• Update Time: 2025-05-23

N~2~-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2,6-pyridinediamine Chemical and Physical Properties

Names and Identifiers

• N~2~-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2,6-pyridinediamine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N~2~-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2,6-pyridinediamine

Research Briefing on N~2~-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2,6-pyridinediamine (CAS: 477864-63-4)

The compound N~2~-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2,6-pyridinediamine (CAS: 477864-63-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine and pyrimidine backbone, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that N~2~-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2,6-pyridinediamine exhibits potent inhibitory activity against specific kinases, including those involved in tumor proliferation and immune response modulation. These findings suggest its potential as a lead compound for the development of novel anticancer and anti-inflammatory therapies.

In addition to its kinase inhibitory properties, recent research has explored the antimicrobial efficacy of this compound. The presence of the trifluoromethyl group and the chloro-substituted pyridine moiety has been hypothesized to enhance its interaction with microbial targets. Experimental data from antimicrobial assays indicate that the compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal strains. This dual functionality as both a kinase inhibitor and an antimicrobial agent positions it as a versatile candidate for further drug development.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early results suggest favorable bioavailability and metabolic stability, although further optimization may be required to improve its half-life and reduce potential off-target effects. Computational modeling and structure-activity relationship (SAR) analyses have provided insights into the molecular modifications that could enhance its therapeutic efficacy and safety profile.

Despite these promising findings, several challenges remain. The compound's synthesis and scalability present technical hurdles, and its long-term toxicity and potential drug-drug interactions require thorough investigation. Ongoing research aims to address these issues through advanced synthetic methodologies and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N~2~-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2,6-pyridinediamine (CAS: 477864-63-4) represents a compelling area of research in chemical biology and drug discovery. Its multifunctional properties, combined with its unique structural features, offer exciting opportunities for the development of next-generation therapeutics. Future studies will likely focus on optimizing its pharmacological properties and exploring its potential in combination therapies, paving the way for its eventual clinical use.